Cas no 1803856-54-3 (4-Fluorobenzo[d]oxazole-2-carbonyl chloride)

• Product Name: 4-Fluorobenzo[d]oxazole-2-carbonyl chloride
• CAS No: 1803856-54-3
• MF: C₈H₃ClFNO₂
• MW: 199.566324472427
• CID: 4818830
• Update Time: 2025-10-19

4-Fluorobenzo[d]oxazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzo[d]oxazole-2-carbonyl chloride

• Inchi： 1S/C8H3ClFNO2/c9-7(12)8-11-6-4(10)2-1-3-5(6)13-8/h1-3H
• InChI Key： CGWRKYOMZMOTBY-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C(=CC=CC=2O1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 4-Fluorobenzo[d]oxazole-2-carbonyl chloride

Comprehensive Overview of 4-Fluorobenzo[d]oxazole-2-carbonyl chloride (CAS No. 1803856-54-3): Applications and Innovations

In the realm of organic chemistry and pharmaceutical intermediates, 4-Fluorobenzo[d]oxazole-2-carbonyl chloride (CAS No. 1803856-54-3) has emerged as a pivotal compound. This fluorinated heterocyclic derivative is widely recognized for its role in synthesizing advanced bioactive molecules, particularly in drug discovery and material science. Its unique carbonyl chloride functionality enables facile derivatization, making it a sought-after building block for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

The growing interest in 4-Fluorobenzo[d]oxazole-2-carbonyl chloride aligns with industry trends toward fluorinated pharmaceuticals, as evidenced by the surge in FDA-approved drugs containing fluorine atoms. A 2023 study highlighted that over 30% of newly approved small-molecule drugs incorporate fluorine, underscoring the relevance of this compound in modern drug design. Researchers frequently search for "fluorobenzoxazole derivatives solubility" or "carbonyl chloride reactivity in aqueous media," reflecting practical concerns in handling this reagent.

From a synthetic perspective, the benzo[d]oxazole core of this compound offers remarkable electronic modulation capabilities. When combined with its 4-fluoro substituent, it exhibits distinct hydrogen-bonding properties that influence molecular recognition—a hot topic in computational chemistry circles. Recent publications have explored its use in creating PET radiotracers, responding to the increasing demand for diagnostic imaging agents in oncology research.

Innovative applications of CAS 1803856-54-3 extend to agrochemical development, where its heterocyclic scaffold demonstrates promising interactions with biological targets. Patent analyses reveal its incorporation into crop protection agents, addressing global concerns about sustainable agriculture. This dual utility in pharmaceutical and agricultural sectors positions it as a versatile intermediate, with search queries like "fluorobenzoxazole stability under reflux" gaining traction among process chemists.

Quality control of 4-Fluorobenzo[d]oxazole-2-carbonyl chloride remains a critical discussion point, as evidenced by frequent searches for "HPLC methods for fluorinated heterocycles." Advanced analytical techniques including LC-MS and 19F NMR are routinely employed to verify purity, particularly for GMP-compliant synthesis applications. The compound's storage stability under inert atmosphere is another practical consideration frequently addressed in technical forums.

Environmental considerations surrounding fluorinated compounds have spurred research into green chemistry approaches for derivatives of CAS 1803856-54-3. Recent breakthroughs in catalytic fluorination methods and biodegradable analogs reflect industry responses to regulatory pressures—a trend mirrored in search volumes for terms like "eco-friendly fluorination techniques." These developments showcase the compound's evolving role in sustainable chemical innovation.

The structure-property relationships of this carbonyl chloride derivative continue to inspire computational studies. Molecular modeling of its electrophilic reactivity patterns provides insights for designing targeted covalent inhibitors—a rapidly growing area in kinase drug development. Such applications generate substantial interest, with search queries like "density functional theory calculations for benzoxazole carbonyls" appearing increasingly in academic literature databases.

Supply chain dynamics for 4-Fluorobenzo[d]oxazole-2-carbonyl chloride reflect broader trends in fine chemical distribution. The compound's availability as a custom synthesis product versus catalog item frequently appears in procurement discussions, alongside searches for "scale-up challenges for fluorinated intermediates." These practical considerations underscore the balance between specialty chemical accessibility and process optimization requirements in contemporary research.

Looking forward, the scientific community anticipates expanded applications of CAS 1803856-54-3 in materials science, particularly for organic electronic components. Its conjugated system and electron-withdrawing characteristics show promise for developing novel semiconducting polymers—an area generating increasing search activity around terms like "fluorobenzoxazole monomers for OLEDs." This diversification beyond traditional pharmaceutical uses highlights the compound's multifaceted potential.

In conclusion, 4-Fluorobenzo[d]oxazole-2-carbonyl chloride represents a compelling case study in functional group interplay within heteroaromatic systems. Its continued relevance stems from both established applications and emerging opportunities across interdisciplinary fields—from medicinal chemistry to advanced materials. As research evolves, so too will the innovative uses of this structurally intriguing compound.